![molecular formula C4H8O7 B1591660 (2R,3S)-2,3-Dihydroxysuccinic acid hydrate CAS No. 5990-63-6](/img/structure/B1591660.png)
(2R,3S)-2,3-Dihydroxysuccinic acid hydrate
Overview
Description
(2R,3S)-2,3-Dihydroxysuccinic acid hydrate, also known as D-tartaric acid, is an important organic compound in the field of biochemistry. It is a white crystalline solid that is soluble in water and alcohol, and is widely used in food, pharmaceutical and chemical industries. D-tartaric acid is a naturally occurring dicarboxylic acid that is found in many fruits, such as grapes, and is also produced synthetically. It has a variety of applications in the laboratory, including being used as a buffer, a chelating agent, and a reagent for the synthesis of organic compounds.
Scientific Research Applications
Meso-Tartaric Acid Monohydrate: Scientific Research Applications
Stereoisomeric Discrimination in DNA Compaction: Meso-Tartaric acid monohydrate is involved in the process of stereoisomeric discrimination, which is crucial for DNA compaction. This application is significant because DNA compaction is essential for the packaging of DNA into the cell nucleus, which affects gene expression and regulation .
Role in Stereochemistry: This compound has played a pivotal role in the development of stereochemistry. As a meso compound, it has two chiral centers but does not exhibit optical activity due to its internal symmetry. This unique property makes it an important subject of study in stereochemistry .
Enantioseparation Techniques: Meso-Tartaric acid monohydrate has been used in various chromatographic separation methods, such as HPLC, GC, and TLC. Its role in the evolution of enantioseparation techniques, which are used to separate chiral compounds into their enantiomers, is well-documented .
Mechanism of Action
Target of Action
Meso-Tartaric Acid Monohydrate, also known as (2R,3S)-2,3-Dihydroxysuccinic acid hydrate, is a compound that primarily targets the DNA structure . It is involved in stereoisomeric discrimination in DNA compaction .
Biochemical Pathways
It is known that this compound belongs to the class of organic compounds known as sugar acids and derivatives . These are compounds containing a saccharide unit which bears a carboxylic acid group .
Pharmacokinetics
It is known that this compound is a small molecule , which suggests that it may have good bioavailability.
Result of Action
It is known that this compound is involved in stereoisomeric discrimination in dna compaction , which suggests that it may have effects on DNA structure and function.
properties
IUPAC Name |
(2R,3S)-2,3-dihydroxybutanedioic acid;hydrate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6O6.H2O/c5-1(3(7)8)2(6)4(9)10;/h1-2,5-6H,(H,7,8)(H,9,10);1H2/t1-,2+; | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UUDLQDCYDSATCH-NUGIMEKKSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(C(=O)O)O)(C(=O)O)O.O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[C@@H]([C@@H](C(=O)O)O)(C(=O)O)O.O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H8O7 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4050433 | |
Record name | meso-Tartaric acid monohydrate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4050433 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5990-63-6 | |
Record name | meso-Tartaric acid monohydrate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4050433 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Mesotartaric acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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